Cas no 72566-71-3 (2,6-dimethylphenyl 2-methoxybenzoate)

• Product Name: 2,6-dimethylphenyl 2-methoxybenzoate
• CAS No: 72566-71-3
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 5437537
• PubChem ID: 723895
• Update Time: 2025-06-12

2,6-dimethylphenyl 2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 72566-71-3
• STL481718
• F3096-0698
• AKOS002261967
• 2,6-dimethylphenyl 2-methoxybenzoate
• (2,6-dimethylphenyl) 2-methoxybenzoate
• VU0509011-1
• Benzoic acid, 2-methoxy-, 2,6-dimethylphenyl ester

• Inchi： 1S/C16H16O3/c1-11-7-6-8-12(2)15(11)19-16(17)13-9-4-5-10-14(13)18-3/h4-10H,1-3H3
• InChI Key： ZIIVNZSCLZMZCP-UHFFFAOYSA-N
• SMILES： C(OC1=C(C)C=CC=C1C)(=O)C1=CC=CC=C1OC

Computed Properties

• Exact Mass: 256.109944368g/mol
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 425.2±45.0 °C(Predicted)

Additional information on 2,6-dimethylphenyl 2-methoxybenzoate

Comprehensive Overview of 2,6-dimethylphenyl 2-methoxybenzoate (CAS No. 72566-71-3): Properties, Applications, and Industry Insights

2,6-dimethylphenyl 2-methoxybenzoate (CAS No. 72566-71-3) is an ester derivative widely recognized for its versatility in industrial and research applications. This compound, characterized by its molecular structure combining 2,6-dimethylphenyl and 2-methoxybenzoate groups, has garnered attention due to its unique physicochemical properties. In recent years, the demand for specialized esters like 2,6-dimethylphenyl 2-methoxybenzoate has surged, driven by advancements in material science and fine chemical synthesis.

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Analytical studies highlight the compound’s thermal stability, a property frequently queried as "2-methoxybenzoate thermal degradation." This attribute is pivotal for high-temperature processes in coatings and adhesives. Additionally, its 2,6-dimethylphenyl group offers steric hindrance, which can influence reaction kinetics—a point of interest for catalysis researchers.

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To conclude, 2,6-dimethylphenyl 2-methoxybenzoate (CAS No. 72566-71-3) exemplifies the intersection of functionality and sustainability. Its multifaceted uses—from industrial intermediates to research reagents—reflect evolving market needs. By addressing high-search-volume terms like "2,6-dimethylphenyl ester synthesis" or "72566-71-3 technical specifications," this overview bridges scientific rigor with practical accessibility.